Cas no 1805135-84-5 (5-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride)

• Product Name: 5-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride
• CAS No: 1805135-84-5
• MF: C₈H₄ClF₃N₂O₅
• MW: 300.575971603394
• CID: 4840764
• Update Time: 2025-06-28

5-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride

• Inchi： 1S/C8H4ClF3N2O5/c1-18-3-2-13-7(14(16)17)4(6(9)15)5(3)19-8(10,11)12/h2H,1H3
• InChI Key： ALVPQWGHFVGSKJ-UHFFFAOYSA-N
• SMILES： ClC(C1C([N+](=O)[O-])=NC=C(C=1OC(F)(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 2.7
• Topological Polar Surface Area: 94.2

Additional information on 5-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride

Comprehensive Overview of 5-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1805135-84-5)

The compound 5-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1805135-84-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a methoxy group, nitro group, and trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for fluorinated compounds like 5-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives to traditional chemical processes. The compound's carbonyl chloride functionality further enhances its reactivity, making it a versatile building block for amide bond formation and other key transformations in organic synthesis.

From an analytical perspective, 5-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride is characterized by advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards required for research and industrial applications. The presence of the trifluoromethoxy group is particularly noteworthy, as it contributes to the compound's lipophilicity and electronic properties, which are critical in drug design and material science.

The synthesis of 5-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride involves multi-step processes, often starting from commercially available pyridine precursors. Optimizing these synthetic routes is a hot topic in process chemistry, with researchers exploring catalytic methods and flow chemistry to improve yield and reduce waste. This compound's role in medicinal chemistry is also highlighted by its potential to serve as a scaffold for kinase inhibitors and antimicrobial agents, addressing unmet medical needs.

In the context of agrochemical innovation, 5-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride is being investigated for its utility in developing next-generation pesticides and herbicides. The nitro group and trifluoromethoxy substitution are known to enhance biological activity, making this compound a promising candidate for crop protection solutions. As regulatory pressures increase, the agrochemical industry is prioritizing compounds with improved environmental profiles, further driving interest in this molecule.

Storage and handling of 5-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride require adherence to standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper chemical storage practices, such as maintaining anhydrous environments and controlled temperatures, are essential to preserve its stability. This aligns with broader industry trends toward laboratory safety and risk management in chemical research.

The commercial availability of 5-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride is limited to specialized suppliers, reflecting its niche application scope. However, its growing importance in drug discovery and material science is expected to increase its market presence. Researchers often seek this compound for high-throughput screening and structure-activity relationship (SAR) studies, underscoring its value in modern chemical research.

In summary, 5-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1805135-84-5) represents a cutting-edge chemical intermediate with diverse applications in pharmaceuticals and agrochemicals. Its structural features, including the methoxy, nitro, and trifluoromethoxy groups, contribute to its reactivity and utility in synthetic chemistry. As research continues to explore its potential, this compound is poised to play a pivotal role in advancing sustainable chemistry and innovative drug development.